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Compound of Interest

Compound Name: Ganoderenic acid C

Cat. No.: B10820875 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: Ganoderenic acid C is a highly oxygenated lanostane-type triterpenoid isolated

from the medicinal mushroom Ganoderma lucidum.[1][2] Triterpenoids from this fungus, often

referred to as ganoderic acids, are a focal point of research due to their wide spectrum of

pharmacological activities, including anti-tumor, anti-inflammatory, and immunomodulatory

effects.[3][4][5] This guide provides an in-depth overview of the chemical structure, quantitative

bioactivity data, and detailed experimental protocols relevant to the study of Ganoderenic acid
C, intended to support research and development in natural product chemistry and

pharmacology.

Chemical Structure and Properties
Ganoderenic acid C is a tetracyclic triterpenoid derived from a lanosterol precursor.[6] Its

complex structure features multiple hydroxyl groups and a carboxylic acid moiety, which

contribute to its biological activities.

Chemical Formula: C₃₀H₄₄O₇[1][2]

Molecular Weight: 516.7 g/mol [1]

IUPAC Name: (3β,7β,15α,20E)-3,7,15-trihydroxy-11,23-dioxo-lanosta-8,20(22)-dien-26-oic

acid[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b10820875?utm_src=pdf-interest
https://www.benchchem.com/product/b10820875?utm_src=pdf-body
https://www.caymanchem.com/product/30366/ganoderenic-acid-c
https://www.bocsci.com/ganoderenic-acid-c-cas-100665-42-7-item-53668.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC3546526/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11509451/
https://www.researchgate.net/publication/285204979_Ganoderic_Acid_and_Lucidenic_Acid_Triterpenoid
https://www.benchchem.com/product/b10820875?utm_src=pdf-body
https://www.benchchem.com/product/b10820875?utm_src=pdf-body
https://www.benchchem.com/product/b10820875?utm_src=pdf-body
https://en.wikipedia.org/wiki/Ganoderic_acid
https://www.caymanchem.com/product/30366/ganoderenic-acid-c
https://www.bocsci.com/ganoderenic-acid-c-cas-100665-42-7-item-53668.html
https://www.caymanchem.com/product/30366/ganoderenic-acid-c
https://www.bocsci.com/ganoderenic-acid-c-cas-100665-42-7-item-53668.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10820875?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


CAS Number: 100665-42-7[1]

SMILES: CC1(C)--INVALID-LINK--CCC2(C)C3=C(C4(--INVALID-LINK--

CC(C4(CC3=O)C)/C(C)=C/C(CC(C)C(O)=O)=O)C)--INVALID-LINK--CC12[1]

InChI Key: DIEUZIPSDUGWLD-OHKNMCQLSA-N[1]

Solubility: Soluble in methanol and DMSO.[1][2]

Appearance: A solid.[1]

Quantitative Data Summary
Quantitative analysis is crucial for standardizing extracts and for pharmacokinetic studies. High-

Performance Liquid Chromatography (HPLC) is the predominant method for the quantification

of ganoderic acids.

Parameter Value Cell Line / System Reference

Cytotoxicity (IC₅₀) 93 µM
H460 (Human non-

small cell lung cancer)
[1]

HPLC Linear Range 1.2 to 117.0 µg/mL HPLC-UV [7]

HPLC Limit of

Detection (LOD)
0.2 µg/mL HPLC-UV [7]

HPLC Limit of

Quantitation (LOQ)
0.7 µg/mL HPLC-UV [7]

Biological Activities and Signaling Pathways
Ganoderic acids, as a class, exert their biological effects by modulating key cellular signaling

pathways. Their anti-inflammatory activity is often linked to the suppression of the NF-κB

pathway, while their anti-cancer effects can be mediated through the induction of apoptosis.

Anti-Inflammatory Activity

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.caymanchem.com/product/30366/ganoderenic-acid-c
https://www.caymanchem.com/product/30366/ganoderenic-acid-c
https://www.caymanchem.com/product/30366/ganoderenic-acid-c
https://www.caymanchem.com/product/30366/ganoderenic-acid-c
https://www.bocsci.com/ganoderenic-acid-c-cas-100665-42-7-item-53668.html
https://www.caymanchem.com/product/30366/ganoderenic-acid-c
https://www.caymanchem.com/product/30366/ganoderenic-acid-c
https://www.jfda-online.com/cgi/viewcontent.cgi?article=2699&context=journal
https://www.jfda-online.com/cgi/viewcontent.cgi?article=2699&context=journal
https://www.jfda-online.com/cgi/viewcontent.cgi?article=2699&context=journal
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10820875?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ganoderic acids have been shown to suppress inflammatory responses by inhibiting the NF-κB

signaling pathway.[8] In lipopolysaccharide (LPS)-stimulated macrophages, these triterpenoids

can prevent the nuclear translocation of the NF-κB p65 subunit, leading to a decrease in the

expression of pro-inflammatory genes like iNOS and COX-2 and reduced production of

cytokines such as TNF-α and IL-6.[8]
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Caption: Putative inhibition of the NF-κB signaling pathway by Ganoderenic Acid C.

Cytotoxic and Anti-Tumor Activity
Ganoderenic acid C has demonstrated cytotoxicity against H460 cancer cells.[1] Related

ganoderic acids induce apoptosis through the intrinsic mitochondrial pathway.[8] This involves

the upregulation of pro-apoptotic proteins like p53 and Bax, leading to the release of
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cytochrome c from mitochondria, which in turn activates caspases and leads to programmed

cell death.[3][8]

Experimental Protocols
The following protocols are compiled from established methodologies for the isolation and

analysis of ganoderic acids from Ganoderma species.[9][10]

Isolation and Purification Workflow
The isolation of Ganoderenic acid C from Ganoderma lucidum is a multi-step process

involving extraction, fractionation, and chromatographic purification.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC3546526/
https://www.benchchem.com/pdf/Biological_activity_of_triterpenoids_from_Ganoderma_lucidum.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Isolation_of_Ganoderic_Acid_C1_from_Ganoderma_Species.pdf
https://www.benchchem.com/pdf/Application_Notes_Protocols_Quantitative_Analysis_of_Ganoderic_Acid_C1_in_Herbal_Extracts.pdf
https://www.benchchem.com/product/b10820875?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10820875?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dried & Powdered
Ganoderma lucidum

Maceration with 95% Ethanol
(3x, 24h, Room Temp)

Filtration & Concentration
(Rotary Evaporator)

Crude Ethanolic Extract

Solvent Partitioning
(Water/Methylene Chloride)

Triterpenoid-Enriched
Fraction

Silica Gel Column Chromatography
(Chloroform/Acetone Gradient)

Collect & Combine Fractions
(TLC Monitoring)

Preparative HPLC
(C18 Column, Acetonitrile/H₂O Gradient)

Purified
Ganoderenic Acid C

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b10820875?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10820875?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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